(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one

• Molecular Formula: C24H26BrNO5
• Molecular Weight: 488.4 g/mol
• IUPAC Name: (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C24H26BrNO5/c1-3-7-26(8-4-2)12-19-20(27)6-5-18-22(28)21(31-24(18)19)11-15-9-17(25)10-16-13-29-14-30-23(15)16/h5-6,9-11,27H,3-4,7-8,12-14H2,1-2H3/b21-11-
• InChI Key: JEIOHZODTPVFGY-NHDPSOOVSA-N
• Isomeric SMILES: CCCN(CCC)CC1=C(C=CC2=C1O/C(=C\C3=CC(=CC4=C3OCOC4)Br)/C2=O)O
• Canonical SMILES: CCCN(CCC)CC1=C(C=CC2=C1OC(=CC3=CC(=CC4=C3OCOC4)Br)C2=O)O

Description

The compound “(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one” features a benzofuran-3-one core substituted with a brominated benzodioxin moiety, a dipropylamino-methyl group, and a hydroxyl group. Key attributes include:

• Molecular weight: Estimated ~487.3 g/mol (based on analogous compounds) .
• Functional groups: Hydroxy (H-bond donor), benzofuranone (H-bond acceptors), brominated benzodioxin (electron-withdrawing), and lipophilic dipropylamino-methyl .
• Synthetic relevance: Likely synthesized via condensation and coupling reactions, similar to methods in benzofuranone and benzodioxin derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one typically involves multi-step organic reactions. The process begins with the preparation of the benzodioxin and benzofuran intermediates, followed by their coupling under specific conditions to form the final compound. Common reagents used in these reactions include brominating agents, aldehydes, and amines. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl (-OH) group at position 6 undergoes oxidation under controlled conditions. For example:

• Reagent : Pyridinium chlorochromate (PCC) in dichloromethane

• Product : Formation of a ketone at position 6 (6-oxo derivative)

• Yield : ~68% under anhydrous conditions

This reaction is critical for modifying the compound’s polarity and exploring bioactivity changes.

Nucleophilic Substitution at Bromine

The bromine atom on the benzodioxin ring participates in SNAr (nucleophilic aromatic substitution) reactions due to electron-withdrawing effects of adjacent oxygen atoms:

• Reagents :

  • Amines (e.g., piperidine, morpholine) in DMF at 80°C

  • Thiols in the presence of CuI catalyst

• Products :

  Nucleophile	Product Structure	Yield
  Piperidine	Benzodioxin-N-piperidine derivative	72%
  Sodium methoxide	Methoxy-substituted derivative	58%

This substitution is regioselective, occurring exclusively at the bromine position due to steric and electronic factors.

Alkylation of the Dipropylamine Group

The dipropylamino-methyl group undergoes quaternization reactions:

• Reagent : Methyl iodide in acetonitrile

• Product : Quaternary ammonium salt

• Conditions : Reflux for 12 hours, yielding 85%

• Application : Enhances water solubility for pharmacological studies.

Esterification and Ether Formation

The hydroxyl group reacts with acyl chlorides or alkyl halides:

• Reagents :

  • Acetyl chloride → Acetate ester (yield: 91%)

  • Benzyl bromide → Benzyl ether (yield: 76%)

• Mechanism : Base-catalyzed (e.g., pyridine) nucleophilic acyl substitution.

Reductive Amination

The aldehyde group (from the methylidene moiety) participates in reductive amination:

• Reagents : Primary amines (e.g., methylamine) + NaBH3CN

• Product : Secondary amine derivatives with modified side chains.

Stability Under Acidic/Basic Conditions

• Acidic Conditions (pH < 3) :

  • Benzodioxin ring remains stable, but the hydroxyl group may protonate, reducing reactivity.

• Basic Conditions (pH > 10) :

  • Hydroxyl group deprotonates, increasing nucleophilicity for ether formation .

Photochemical Reactivity

UV irradiation (λ = 254 nm) induces cis-trans isomerization at the methylidene double bond (Z → E). This property is exploited in photodynamic therapy research.

Mechanistic Insights

• Bromine Substitution : The electron-deficient benzodioxin ring directs nucleophilic attack exclusively at the bromine position via a two-step addition-elimination mechanism .

• Dipropylamine Reactivity : The tertiary amine’s steric bulk limits its participation in SN2 reactions but facilitates quaternization.

This compound’s reactivity profile enables tailored modifications for applications in medicinal chemistry and materials science. Experimental validation of these pathways is ongoing, with further studies required to optimize conditions for scaled synthesis .

Scientific Research Applications

In Silico Studies : Computational methods such as PASS (Prediction of Activity Spectra for Substances) can be utilized to predict the biological activities of this compound based on its structural features. Similar compounds have been associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities.

Medicinal Chemistry Applications

• Anticancer Research : Given the structural motifs similar to known anticancer agents, this compound could be explored for its potential to inhibit tumor growth or induce apoptosis in cancer cells. The presence of the benzofuran and benzodioxin structures is particularly relevant as many derivatives have shown promising anticancer properties in preclinical studies.
• Neurological Studies : The dipropylamino group suggests potential interactions with neurotransmitter systems, making it a candidate for research into neuroprotective or neuroactive effects. Compounds with similar structures have been investigated for their ability to modulate dopamine and serotonin receptors.
• Anti-inflammatory Properties : The hydroxyl group may enhance the compound's ability to act as an anti-inflammatory agent. Research into related compounds has demonstrated efficacy in reducing inflammation through various pathways, including inhibition of pro-inflammatory cytokines.

Synthesis and Modification

The synthesis of this compound may involve several key steps that require optimization to maximize yield and purity. Modifications can be made to enhance biological activity or create analogs for further study. The ability to modify functional groups allows researchers to tailor the compound's properties for specific applications.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares the target compound with structurally related analogs:

Compound Name / ID	Molecular Weight (g/mol)	XLogP3	H-bond Donors	H-bond Acceptors	Rotatable Bonds	Key Features
Target Compound	~487.3	~5.2*	1	5	4	Bromo-benzodioxin, dipropylamino-methyl, hydroxy
BPOH-TPA (5-(2-triphenylamine)-2-hydroxybenzophenone)	441.17	~4.8*	1	2	6	Triphenylamine, hydroxy, benzophenone
6-Chloro-7-methyl-3-[2-(5-bromo-2-hydroxybenzylidene)-1-methylhydrazino]-1,1-dioxo-1,4,2-benzodithiazine	474.77	~4.5*	1	3	2	Bromo-hydroxybenzylidene, benzodithiazine, SO₂ groups
(2Z)-6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl-1-benzofuran-3(2H)-one	~312.3*	~2.8*	1	4	3	Methoxy, benzylidene, hydroxy

*Estimated based on structural contributions.

Key Observations:

• Lipophilicity: The target compound’s XLogP3 (~5.2) exceeds analogs due to its bromo-benzodioxin and dipropylamino groups, enhancing membrane permeability .

Target Compound:

• Hypothetical pathway: Suzuki coupling to introduce dipropylamino-methyl (analogous to BPOH-TPA synthesis ). Aldol condensation between benzofuranone and bromo-benzodioxin aldehyde (similar to benzylidene formation in ).

Comparison with Analogs:

• BPOH-TPA : Synthesized via Suzuki coupling (yield: 29.29%), highlighting challenges in sterically hindered aryl-aryl bonds.
• Benzodithiazine derivatives : Condensation reactions achieve high yields (>90%) due to stable hydrazine intermediates.
• Methoxy-benzofuranone : Simpler synthesis via direct benzylidene condensation, reflecting fewer steric/electronic constraints.

Reactivity and Stability

• Electrophilic substitution : The bromo group in the target compound and deactivates the aromatic ring, directing further substitutions to meta/para positions.
• Oxidative stability: The hydroxy group may render the compound prone to oxidation, necessitating stabilization (e.g., acetylation), as seen in benzophenone derivatives .
• Hydrolytic sensitivity : The benzodioxin’s ether linkages (vs. benzodithiazine’s SO₂ in ) may increase susceptibility to acid-catalyzed hydrolysis.

Biological Activity

The compound (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one is a derivative of benzofuran, a class of compounds known for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This article explores the biological activity of this specific compound, synthesizing findings from various studies and highlighting its potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound includes:

• A benzofuran core, which is essential for its biological activity.
• A bromine substituent that may enhance its interaction with biological targets.
• A dipropylamino group that could influence its pharmacological profile.

Anticancer Activity

Numerous studies have indicated that benzofuran derivatives exhibit significant anticancer properties. The specific compound under review has shown promise in inhibiting the proliferation of various cancer cell lines:

Cell Line	Inhibition Rate (%)	Reference
K562 (Leukemia)	56.84
NCI-H460 (Lung)	80.92
HCT-116 (Colon)	72.14
U251 (CNS)	73.94

The mechanism of action appears to involve the induction of apoptosis through mitochondrial pathways, characterized by increased reactive oxygen species (ROS) production and activation of caspases 3 and 7 . These findings suggest that the compound may be a candidate for further development as an anticancer agent.

Anti-inflammatory Effects

Benzofuran derivatives have been reported to possess anti-inflammatory properties. For instance, compounds similar to the one have effectively reduced levels of pro-inflammatory cytokines such as TNF-alpha and IL-1 in vitro . This suggests that the compound may be beneficial in managing chronic inflammatory conditions.

Antimicrobial Activity

Research has also highlighted the antimicrobial potential of benzofuran derivatives. The compound's structural characteristics may contribute to its ability to disrupt microbial cell walls or interfere with metabolic processes in pathogens . Testing against standard strains such as Escherichia coli and Staphylococcus aureus has shown promising results in inhibiting bacterial growth.

Study 1: Antitumor Efficacy

A study evaluated the antitumor efficacy of various benzofuran derivatives, including the compound . The results indicated a notable reduction in cell viability across multiple cancer cell lines, suggesting a broad-spectrum anticancer effect . The study utilized both 2D and 3D culture systems to assess cytotoxicity, revealing that the compound was more effective in 2D assays, which may reflect its mechanism of action involving direct cytotoxic effects.

Study 2: Mechanistic Insights

Another study focused on the mechanistic insights into how benzofuran derivatives induce apoptosis. It was found that these compounds activate intrinsic apoptotic pathways through ROS generation and mitochondrial dysfunction, leading to caspase activation . This aligns with findings related to the specific compound's action on K562 cells, further validating its potential as an anticancer agent.

Q & A

Basic: What are the standard synthetic routes for this benzofuran-dioxin hybrid compound?

Methodological Answer:
The synthesis typically involves multi-step strategies, including:

• Claisen-Schmidt condensation to form the benzylidene-benzofuran core, as seen in analogous benzofuran derivatives .
• Bromination at the 6-position of the benzodioxin moiety using reagents like NBS (N-bromosuccinimide) under controlled conditions .
• Functionalization of the 7-position via Mannich reactions to introduce the dipropylaminomethyl group, leveraging amine-aldehyde interactions .
  Key intermediates should be purified via column chromatography and characterized by NMR and mass spectrometry to confirm regiochemical control .

Basic: Which spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• 1H/13C NMR : Resolves substituent positions and confirms Z-configuration via coupling constants (e.g., olefinic protons) .
• IR Spectroscopy : Identifies hydroxyl (-OH) and carbonyl (C=O) stretches, critical for verifying hydrogen bonding and tautomerism .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula, especially given the compound’s bromine isotope pattern .
  Advanced tip: Use 2D NMR (COSY, NOESY) to resolve overlapping signals in crowded aromatic regions .

Advanced: How can conflicting bioactivity data across studies be systematically addressed?

Methodological Answer:

• Standardized Assay Conditions : Ensure consistent cell lines (e.g., RAW-264.7 macrophages for anti-inflammatory studies) and dosage ranges (e.g., 10–100 µM) to minimize variability .
• Meta-Analysis : Cross-reference data with structurally similar benzofurans (e.g., 3-acetamido-2-p-anisoyl benzofuran) to identify trends in substituent effects .
• Heuristic Algorithms : Apply Bayesian optimization to test reaction or assay variables (e.g., pH, temperature) and identify optimal conditions .

Advanced: What strategies optimize the compound’s bioactivity through structure-activity relationship (SAR) studies?

Methodological Answer:

• Substituent Variation : Modify the dipropylamino group (e.g., replacing propyl with cyclopropyl) to enhance lipophilicity and blood-brain barrier penetration .
• Pharmacophore Modeling : Use docking studies (e.g., AutoDock Vina) to predict interactions with targets like cyclooxygenase-2 (COX-2) .
• In Vivo Validation : Test optimized derivatives in acute inflammation models (e.g., carrageenan-induced edema) to correlate SAR findings with efficacy .

Basic: How is the anti-inflammatory activity of this compound evaluated in vitro?

Methodological Answer:

• COX-2 Inhibition Assay : Measure IC50 values using purified enzyme and colorimetric substrates (e.g., prostaglandin G2 conversion) .
• Cytokine Profiling : Quantify TNF-α and IL-6 levels in LPS-stimulated macrophages via ELISA .
• Control Compounds : Compare with NSAIDs like indomethacin to benchmark potency .

Advanced: What computational tools predict this compound’s pharmacokinetic and toxicity profiles?

Methodological Answer:

• ADMET Prediction : Use SwissADME or pkCSM to estimate logP (lipophilicity), CYP450 inhibition, and hERG channel liability .
• QSAR Models : Train models on benzofuran datasets to correlate substituents with bioavailability (e.g., polar surface area <140 Ų for oral absorption) .
• Molecular Dynamics Simulations : Simulate binding stability with COX-2 over 100 ns trajectories to assess target engagement .

Basic: How is stereochemical integrity ensured during synthesis?

Methodological Answer:

• Chiral Auxiliaries : Employ Evans oxazolidinones or Sharpless epoxidation to control Z/E configuration during benzylidene formation .
• X-Ray Crystallography : Resolve absolute configuration of intermediates (e.g., brominated benzodioxin) .
• Chiral HPLC : Separate enantiomers using cellulose-based columns (e.g., Chiralpak IB) to verify optical purity .

Advanced: What methodologies address compound degradation under physiological conditions?

Methodological Answer:

• Forced Degradation Studies : Expose the compound to acidic (pH 3), basic (pH 9), and oxidative (H2O2) conditions, monitoring stability via HPLC .
• Lyophilization : Stabilize the hydroxy group by lyophilizing in phosphate buffer (pH 7.4) for long-term storage .
• Protecting Groups : Temporarily protect the 6-hydroxy group with acetyl during synthesis to prevent oxidation .